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Picotamide Picotamide Picotamide is an antiplatelet drug that inhibits both thromboxane A2 (TXA2) receptors (Kd = 325 nM) and TXA2 synthase. It significantly inhibits basal and lipopolysaccharide-stimulated TXA2 synthesis by rat peritoneal macrophages when used at 0.5 mM. Formulations containing picotamide have potential applications in the reduction of peripheral artery disease in patients with diabetes.
Brand Name: Vulcanchem
CAS No.: 32828-81-2
VCID: VC0163162
InChI: InChI=1S/C21H20N4O3/c1-28-19-7-6-17(20(26)24-13-15-4-2-8-22-11-15)10-18(19)21(27)25-14-16-5-3-9-23-12-16/h2-12H,13-14H2,1H3,(H,24,26)(H,25,27)
SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=CN=CC=C2)C(=O)NCC3=CN=CC=C3
Molecular Formula: C21H20N4O3
Molecular Weight: 376.4 g/mol

Picotamide

CAS No.: 32828-81-2

Reference Standards

VCID: VC0163162

Molecular Formula: C21H20N4O3

Molecular Weight: 376.4 g/mol

Picotamide - 32828-81-2

CAS No. 32828-81-2
Product Name Picotamide
Molecular Formula C21H20N4O3
Molecular Weight 376.4 g/mol
IUPAC Name 4-methoxy-1-N,3-N-bis(pyridin-3-ylmethyl)benzene-1,3-dicarboxamide
Standard InChI InChI=1S/C21H20N4O3/c1-28-19-7-6-17(20(26)24-13-15-4-2-8-22-11-15)10-18(19)21(27)25-14-16-5-3-9-23-12-16/h2-12H,13-14H2,1H3,(H,24,26)(H,25,27)
Standard InChIKey KYWCWBXGRWWINE-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)C(=O)NCC2=CN=CC=C2)C(=O)NCC3=CN=CC=C3
Canonical SMILES COC1=C(C=C(C=C1)C(=O)NCC2=CN=CC=C2)C(=O)NCC3=CN=CC=C3
Melting Point 124.0 °C
Description Picotamide is an antiplatelet drug that inhibits both thromboxane A2 (TXA2) receptors (Kd = 325 nM) and TXA2 synthase. It significantly inhibits basal and lipopolysaccharide-stimulated TXA2 synthesis by rat peritoneal macrophages when used at 0.5 mM. Formulations containing picotamide have potential applications in the reduction of peripheral artery disease in patients with diabetes.
Synonyms 4-methoxy-N1,N3-bis(3-pyridinylmethyl)-1,3-benzenedicarboxamide
Reference 1.Celestini, A. and Violi, F. A review of picotamide in the reduction of cardiovascular events in diabetic patients. Vasc. Health Risk Manag. 3(1), 93-98 (2008).
PubChem Compound 4814
Last Modified Nov 11 2021
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